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A Comparative Review of Polyol Excipients in Pharmaceutical Formulations, with a Focus on

Palatinitol (Isomalt)

This guide provides a comprehensive comparison of key polyol excipients used in the

pharmaceutical industry, with a detailed focus on Palatinitol (Isomalt). It is intended for

researchers, scientists, and professionals in drug development, offering an objective analysis of

performance based on experimental data.

Polyols, or sugar alcohols, are versatile excipients widely used in various dosage forms as

diluents, binders, sweetening agents, and stabilizers.[1] The selection of an appropriate polyol

is critical for the final product's stability, manufacturability, and efficacy. This guide compares

the physicochemical and functional properties of Palatinitol with other common polyols,

including sorbitol, mannitol, xylitol, and lactitol.

Physicochemical Properties: A Quantitative
Comparison
The fundamental properties of an excipient determine its suitability for specific pharmaceutical

applications. The following tables summarize the key physicochemical characteristics of

Palatinitol and other selected polyols.

Table 1: General Physicochemical Properties of Selected Polyol Excipients
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Property
Palatinitol
(Isomalt)

Sorbitol Mannitol Xylitol Lactitol

Molecular

Formula
C₁₂H₂₄O₁₁ C₆H₁₄O₆ C₆H₁₄O₆ C₅H₁₂O₅ C₁₂H₂₄O₁₁

Molecular

Weight (

g/mol )

344.31[2] 182.17[3] 182.17 152.15 344.31

Melting Point

(°C)
145-150[4] 95 165-168 92-96 146

Solubility in

Water ( g/100

mL at 20-

25°C)

~24.5 ~220 ~22 ~169 ~57

Sweetness

(relative to

sucrose)

0.45 - 0.65 0.6 0.5 1.0 0.3-0.4[5]

Cooling

Effect
Mild Mild Strong Very Strong Mild

Glycemic

Index
2 9 2 13 3

Caloric Value

(kcal/g)
2.0 2.6 1.6 2.4 2.0

Table 2: Comparative Hygroscopicity of Polyol Excipients

Hygroscopicity is a critical parameter influencing the stability and handling of pharmaceutical

formulations. Low hygroscopicity is desirable for moisture-sensitive active pharmaceutical

ingredients (APIs).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isomalt
https://pubchem.ncbi.nlm.nih.gov/compound/Sorbitol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1309643.htm
https://www.nbinno.com/sweeteners/lactitol-anhydrous-properties-applications-and-supplier-information-me
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8808005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relative
Humidity (%)

Palatinitol (%
Moisture Gain)

Sorbitol (%
Moisture Gain)

Mannitol (%
Moisture Gain)

Xylitol (%
Moisture Gain)

20 < 0.1 ~0.2 < 0.1 ~0.1

40 ~0.1 ~0.3 < 0.1 ~0.2

60 ~0.2 ~0.8 ~0.1 ~0.3

80 ~0.8 >20 ~0.2 >15

90 ~2.0 >30 ~0.3 >25

Note: Data is compiled from various sources and represents typical values. Actual values may

vary based on the specific grade, particle size, and crystalline form of the excipient.

Palatinitol and mannitol exhibit low hygroscopicity, making them suitable for formulations

where moisture control is critical.[6] In contrast, sorbitol and xylitol are highly hygroscopic.[3][7]

Functional Properties in Solid Dosage Forms
The performance of polyols in solid dosage forms, such as tablets, is highly dependent on their

mechanical properties.

Table 3: Comparative Functional Properties in Solid Dosage Forms
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Property
Palatinitol
(Isomalt)

Sorbitol Mannitol Xylitol Lactitol

Compressibili

ty

Good,

especially

agglomerated

grades

Sufficient

Good, with

some grades

showing

excellent

performance[

8]

Good

Directly

compressible

grades

available[9]

Lubricant

Sensitivity
Low

Higher, can

have a

capping

tendency

Low Moderate Low

API

Compatibility

Generally

inert and

stable

Generally

inert, but its

hygroscopicit

y can be a

concern for

moisture-

sensitive

APIs

Highly inert

and

compatible

with many

APIs

Generally

inert

Generally

inert

Suitability for

Direct

Compression

Yes,

especially

agglomerated

grades

Yes, specific

grades are

available

Yes, widely

used for

direct

compression[

6]

Yes, granular

forms are

available[10]

Yes, a direct-

compression

form is

available[9]

Application in

Chewable/O

DTs

Excellent due

to pleasant

mouthfeel

and low

negative heat

of solution

Used in

chewable

tablets

Excellent

choice for

ODTs due to

its pleasant

taste and low

hygroscopicit

y

Excellent for

its strong

cooling effect

and

sweetness[10

]

Used in

chewable

tablets
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Experimental Protocols
Detailed methodologies are crucial for the accurate comparison of excipient performance.

Determination of Equilibrium Solubility
This protocol outlines the shake-flask method for determining the equilibrium solubility of

polyols.

Preparation of Solutions: Prepare saturated solutions of the polyol in deionized water at a

constant temperature (e.g., 25 °C ± 0.5 °C).

Equilibration: Agitate the solutions for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.[11] The system should be visually inspected to confirm the presence

of undissolved solid.

Sample Collection and Preparation: Withdraw an aliquot of the supernatant, taking care not

to disturb the solid phase. The sample should be immediately filtered through a suitable

membrane filter (e.g., 0.45 µm) to remove any undissolved particles.

Analysis: Analyze the concentration of the dissolved polyol in the filtrate using a validated

analytical method, such as high-performance liquid chromatography (HPLC) with a refractive

index detector (RID) or a charged aerosol detector (CAD).

Calculation: The solubility is expressed as g/100 mL or mg/mL of the solvent.

Hygroscopicity Analysis by Dynamic Vapor Sorption
(DVS)
DVS is a standard method for quantifying the hygroscopicity of powdered materials.

Sample Preparation: Place a known mass of the polyol sample (e.g., 10-20 mg) onto the

DVS sample pan.

Drying: Dry the sample in the DVS instrument under a stream of dry nitrogen (0% relative

humidity, RH) at a constant temperature (e.g., 25 °C) until a stable weight is achieved.
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Sorption/Desorption Isotherm: Subject the sample to a pre-defined humidity program,

typically increasing the RH in steps (e.g., from 0% to 90% RH in 10% increments) and then

decreasing it back to 0% RH.

Data Analysis: The change in mass at each RH step is recorded. The results are plotted as

the percentage change in mass versus RH to generate a sorption-desorption isotherm.

Compressibility Analysis using Heckel and Kawakita
Equations
Compressibility is evaluated by analyzing the densification of the powder under pressure.[12]

Powder Preparation: Use the polyol powder as received or after sieving to obtain a specific

particle size range.

Compression: Compress the powder using a compaction simulator or a universal testing

machine equipped with a die and punches at various compression pressures.[13] Record the

applied pressure and the corresponding powder bed height (in-die) or the resulting tablet

thickness (out-of-die).

Heckel Analysis: Plot the natural logarithm of the reciprocal of the powder porosity (ln(1/ε))

against the applied compression pressure (P). The yield pressure (Py), an indicator of the

material's plasticity, is calculated from the slope of the linear region of the Heckel plot. A

lower yield pressure indicates greater plasticity.[14]

Kawakita Analysis: Plot the ratio of the compression pressure to the degree of volume

reduction (P/C) against the compression pressure (P). The constants 'a' (related to the total

volume reduction) and '1/b' (related to the pressure required to achieve half of the total

volume reduction) are determined from the linear plot.

Thermal Analysis (DSC and TGA)
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

assess the thermal properties and stability of the polyols.[15]

Sample Preparation: Accurately weigh a small amount of the polyol sample (e.g., 5-10 mg)

into an aluminum pan.
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DSC Analysis: Heat the sample in the DSC instrument under a nitrogen atmosphere at a

constant heating rate (e.g., 10 °C/min) over a specified temperature range (e.g., 25 °C to 200

°C). The melting point is determined from the endothermic peak of the DSC thermogram.[16]

TGA Analysis: Heat the sample in the TGA instrument under a nitrogen atmosphere at a

constant heating rate (e.g., 10 °C/min) over a wider temperature range (e.g., 25 °C to 600

°C). The TGA curve shows the weight loss of the sample as a function of temperature,

indicating its thermal stability and decomposition profile.

Mandatory Visualizations
Polyol Metabolism Pathway
The polyol pathway is a two-step metabolic process that converts glucose to fructose.[17][18]

This pathway is particularly relevant for sorbitol.

Glucose Sorbitol

Aldose Reductase
(NADPH -> NADP+) Fructose

Sorbitol Dehydrogenase
(NAD+ -> NADH)

Click to download full resolution via product page

Diagram of the Polyol Metabolic Pathway.

Experimental Workflow for Polyol Excipient
Characterization
This diagram illustrates a typical workflow for the comprehensive characterization of a polyol

excipient.
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Experimental workflow for polyol characterization.

Conclusion
The selection of a polyol excipient is a critical decision in pharmaceutical formulation

development. Palatinitol (Isomalt) offers a favorable combination of properties, including low

hygroscopicity, good compressibility, and high stability, making it an excellent choice for a wide

range of solid dosage forms, particularly for moisture-sensitive APIs and orally disintegrating

tablets.

Mannitol also demonstrates excellent performance with low hygroscopicity and good

compressibility. Sorbitol and xylitol, while offering benefits such as high solubility and a strong

cooling effect, are more hygroscopic, which may limit their application with certain APIs. Lactitol

provides another viable option, especially with the availability of directly compressible grades.

Ultimately, the optimal choice of a polyol excipient will depend on the specific requirements of

the API, the desired dosage form characteristics, and the manufacturing process. The data and

protocols presented in this guide provide a foundation for making an informed decision based

on scientific evidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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